Cas no 1556135-26-2 (2-ethyl(prop-2-yn-1-yl)aminobenzoic acid)

• Product Name: 2-ethyl(prop-2-yn-1-yl)aminobenzoic acid
• CAS No: 1556135-26-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6486664
• PubChem ID: 81798056
• Update Time: 2025-05-26

2-ethyl(prop-2-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl(prop-2-yn-1-yl)aminobenzoic acid
• EN300-1449778
• 1556135-26-2
• AKOS020779075
• 2-[ethyl(prop-2-yn-1-yl)amino]benzoic acid

• Inchi： 1S/C12H13NO2/c1-3-9-13(4-2)11-8-6-5-7-10(11)12(14)15/h1,5-8H,4,9H2,2H3,(H,14,15)
• InChI Key： QLSCWTTYXLZBDL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N(CC#C)CC)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-ethyl(prop-2-yn-1-yl)aminobenzoic acid

Professional Introduction to 2-Ethyl(prop-2-yn-1-yl)aminobenzoic Acid (CAS No. 1556135-26-2)

2-Ethyl(prop-2-yn-1-yl)aminobenzoic acid, with the chemical identifier CAS No. 1556135-26-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and molecular research. The presence of both ethyl and propargyl substituents alongside an aminobenzoic acid core imparts unique chemical properties that make it a valuable candidate for further exploration.

The structural composition of 2-Ethyl(prop-2-yn-1-yl)aminobenzoic acid encompasses a benzoic acid backbone, which is a well-documented scaffold in medicinal chemistry. Benzoic acid derivatives are widely recognized for their pharmacological activities, including anti-inflammatory, analgesic, and antioxidant properties. The introduction of an amine group into the benzoic acid moiety enhances the compound's ability to interact with biological targets, thereby expanding its therapeutic potential.

In recent years, there has been a surge in research focusing on the development of novel bioactive molecules derived from aromatic heterocycles. The propargyl group in 2-Ethyl(prop-2-yn-1-yl)aminobenzoic acid adds a layer of complexity to its structure, enabling diverse chemical modifications and functionalizations. This feature is particularly advantageous in the synthesis of complex pharmaceutical agents, where specific functional groups are strategically incorporated to optimize biological activity.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with chronic diseases. Current research indicates that molecules with similar structural motifs may exhibit inhibitory effects on enzymes and receptors involved in inflammation and oxidative stress. For instance, studies have suggested that certain benzoic acid derivatives can inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The amine and propargyl substituents in 2-Ethyl(prop-2-yn-1-yl)aminobenzoic acid may enhance its binding affinity to these targets, making it a promising candidate for further pharmacological investigation.

The synthesis of 2-Ethyl(prop-2-yn-1-yl)aminobenzoic acid presents an intriguing challenge due to the need for precise functional group manipulation. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired molecular framework. These methods not only highlight the synthetic prowess required but also underscore the importance of meticulous reaction optimization to achieve high yields and purity.

In the realm of drug discovery, computational modeling and molecular docking studies have become indispensable tools for evaluating the binding interactions between small molecules and biological targets. The unique structural features of 2-Ethyl(prop-2-yn-1-yl)aminobenzoic acid make it an attractive subject for such studies. By leveraging computational approaches, researchers can predict potential binding modes and affinity profiles, which can guide experimental design and lead optimization efforts.

The propargyl group in particular has garnered attention for its ability to participate in various chemical transformations, including Sonogashira coupling reactions. This reactivity allows for the introduction of additional functional groups at specific positions along the molecular chain, thereby tailoring the compound's pharmacological properties. Such flexibility is crucial in developing molecules with enhanced specificity and reduced side effects.

Evaluation of 2-Ethyl(prop-2-yn-1-yl)aminobenzoic acid in preclinical models has revealed promising preliminary results regarding its biological activity. In vitro assays have demonstrated its potential as an inhibitor of inflammatory mediators, suggesting a therapeutic role in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary toxicology studies indicate that the compound exhibits favorable safety profiles at tested doses.

The future prospects for 2-Ethyl(prop-2-yn-1-yl)aminobenzoic acid are vast and multifaceted. Continued research efforts are needed to elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative initiatives between academic institutions and pharmaceutical companies could accelerate the translation of this compound from laboratory research to clinical application.

In conclusion, 2-Ethyl(prop-2-yn-1-yI)aminobenzoic acid (CAS No. 1556135_26_22) represents a compelling example of how structural innovation can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups and promising preclinical data position it as a valuable asset in the ongoing quest to develop effective treatments for human diseases.